N'-{[2-(2-chlorophenoxy)acetyl]oxy}-4-pyridinecarboximidamide

• IUPAC Name: [(Z)-[amino(pyridin-4-yl)methylidene]amino] 2-(2-chlorophenoxy)acetate
• InChI: InChI=1S/C14H12ClN3O3/c15-11-3-1-2-4-12(11)20-9-13(19)21-18-14(16)10-5-7-17-8-6-10/h1-8H,9H2,(H2,16,18)
• InChI Key: IFZDNXDBIFDJCS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)OCC(=O)ON=C(C2=CC=NC=C2)N)Cl
• Isomeric SMILES: C1=CC=C(C(=C1)OCC(=O)O/N=C(/C2=CC=NC=C2)\N)Cl
• Molecular Formula: C14H12ClN3O3
• Molecular Weight: 305.71 g/mol

Description

N'-{[2-(2-chlorophenoxy)acetyl]oxy}-4-pyridinecarboximidamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and drug discovery. This compound, also known as CPCA, is a derivative of pyridinecarboximidamide and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of N'-{[2-(2-chlorophenoxy)acetyl]oxy}-4-pyridinecarboximidamide involves the inhibition of carbonic anhydrase, an enzyme that plays a crucial role in the regulation of acid-base balance in the body. Carbonic anhydrase catalyzes the reversible hydration of carbon dioxide to form bicarbonate and protons. By inhibiting this enzyme, N'-{[2-(2-chlorophenoxy)acetyl]oxy}-4-pyridinecarboximidamide can disrupt the acid-base balance in cancer cells, leading to their death. Additionally, the inhibition of carbonic anhydrase can reduce intraocular pressure in the eye, making N'-{[2-(2-chlorophenoxy)acetyl]oxy}-4-pyridinecarboximidamide a potential treatment for glaucoma.
Biochemical and Physiological Effects:
N'-{[2-(2-chlorophenoxy)acetyl]oxy}-4-pyridinecarboximidamide has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the activity of carbonic anhydrase IX and XII, which are overexpressed in many types of cancer cells. Furthermore, N'-{[2-(2-chlorophenoxy)acetyl]oxy}-4-pyridinecarboximidamide has been shown to reduce intraocular pressure in animal models, making it a potential treatment for glaucoma. However, the effects of this compound on other physiological systems are still under investigation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N'-{[2-(2-chlorophenoxy)acetyl]oxy}-4-pyridinecarboximidamide in lab experiments is its ability to selectively inhibit the activity of carbonic anhydrase IX and XII, which are overexpressed in many types of cancer cells. Furthermore, N'-{[2-(2-chlorophenoxy)acetyl]oxy}-4-pyridinecarboximidamide is a potent inhibitor of these enzymes, making it a valuable tool for studying their role in cancer biology. However, one of the limitations of using this compound is its potential toxicity, which can vary depending on the concentration and duration of exposure.

Future Directions

There are several future directions for the study of N'-{[2-(2-chlorophenoxy)acetyl]oxy}-4-pyridinecarboximidamide. One potential direction is the development of novel analogs of N'-{[2-(2-chlorophenoxy)acetyl]oxy}-4-pyridinecarboximidamide that exhibit improved potency and selectivity for carbonic anhydrase IX and XII. Another direction is the investigation of the effects of N'-{[2-(2-chlorophenoxy)acetyl]oxy}-4-pyridinecarboximidamide on other physiological systems, such as the respiratory and renal systems. Furthermore, the potential of this compound as a therapeutic agent for the treatment of various diseases, including cancer, glaucoma, and osteoporosis, warrants further investigation.

Synthesis Methods

The synthesis of N'-{[2-(2-chlorophenoxy)acetyl]oxy}-4-pyridinecarboximidamide has been reported in the literature using different methods. One of the most common methods involves the reaction of 4-pyridinecarboximidamide with 2-chlorophenylacetic acid in the presence of a coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC), and a catalyst, such as 4-dimethylaminopyridine (DMAP). The resulting intermediate is then treated with acetic anhydride to obtain the final product.

Scientific Research Applications

N'-{[2-(2-chlorophenoxy)acetyl]oxy}-4-pyridinecarboximidamide has been extensively studied for its potential applications in various fields of science. In medicinal chemistry, this compound has been investigated for its ability to inhibit the activity of certain enzymes, such as carbonic anhydrase IX and XII, which are overexpressed in many types of cancer cells. In biochemistry, N'-{[2-(2-chlorophenoxy)acetyl]oxy}-4-pyridinecarboximidamide has been used as a tool to study the role of carbonic anhydrase in biological systems. Furthermore, this compound has been evaluated for its potential as a therapeutic agent for the treatment of various diseases, including cancer, glaucoma, and osteoporosis.